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Compound of Interest

Compound Name: Propyl! heptanoate

cat. No.: B1581445

Propyl Heptanoate: A Technical Profile

Audience: Researchers, scientists, and drug development professionals.

Introduction

Propyl heptanoate (also known as propyl heptoate or n-propyl heptanoate) is a fatty acid
ester.[1] It is an organic compound that finds application as a chemical raw material and
organic solvent.[2] This document provides a concise technical summary of its core molecular
properties.

Molecular and Physical Data

The fundamental quantitative data for propyl heptanoate is summarized below. This
information is critical for experimental design, analytical characterization, and computational

modeling.
Property Value Source(s)
Molecular Formula C10H2002 [L1[2113]14]
Average Molecular Weight 172.26 g/mol [1112113114]
Monoisotopic Molecular

) 172.146329884 g/mol [1]

Weight
CAS Registry Number 7778-87-2 [1112][3]
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Molecular Composition

The molecular formula C10H200:2 indicates the elemental makeup of a single molecule of
propyl heptanoate. The diagram below illustrates the relationship between the molecule and
its constituent atoms.

Propyl Heptanoate
(C10H2002)

10 Carbon Atoms 20 Hydrogen Atoms 2 Oxygen Atoms

Click to download full resolution via product page

Elemental composition of Propyl Heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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